Cas no 105803-74-5 (Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]-)

• Product Name: Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]-
• CAS No: 105803-74-5
• MF: C₁₇H₁₂FNO₃
• MW: 297.280488014221
• CID: 1165805
• Update Time: 2024-07-26

Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-[3-(4-fluorophenyl)-5-isoxazolyl]-

• Inchi： 1S/C17H12FNO3/c18-13-7-5-11(6-8-13)15-10-16(22-19-15)14-4-2-1-3-12(14)9-17(20)21/h1-8,10H,9H2,(H,20,21)
• InChI Key： PKANULUQIBVXGP-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=CC=C1C1ON=C(C2=CC=C(F)C=C2)C=1

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 521.4±50.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)